Cas no 1346603-90-4 (rac Secoisolariciresinol-d6)

rac Secoisolariciresinol-d6 Properties

Names and Identifiers

• rac Secoisolariciresinol-d6
• rac Secoisolaricires
• 1346603-90-4
• (2R,3R)-2,3-Bis[(2,3,6-trideuterio-4-hydroxy-5-methoxyphenyl)methyl]butane-1,4-diol

• InChIKey： PUETUDUXMCLALY-UHCIIZHOSA-N
• Inchi： InChI=1S/C20H26O6/c1-25-19-9-13(3-5-17(19)23)7-15(11-21)16(12-22)8-14-4-6-18(24)20(10-14)26-2/h3-6,9-10,15-16,21-24H,7-8,11-12H2,1-2H3/t15-,16-/m1/s1/i3D,4D,5D,6D,9D,10D
• SMILES： [2H]c1c(c(c(c(c1C[C@H](CO)[C@H](Cc2c(c(c(c(c2[2H])OC)O)[2H])[2H])CO)[2H])OC)O)[2H]

Computed Properties

• Exact Mass: 368.21059902g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 368.21059902g/mol
• Heavy Atom Count: 26
• Complexity: 357
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Boiling Point: 609.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 322.1±31.5 °C
• Density: 1.3±0.1 g/cm3